![molecular formula C22H20N4OS2 B2712733 N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 1207044-57-2](/img/structure/B2712733.png)
N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide
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Description
N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N4OS2 and its molecular weight is 420.55. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
- Synthesis and Anticancer Activity : The synthesis of thiazole derivatives, including compounds structurally related to N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide, has been investigated for anticancer properties. These compounds have demonstrated selective cytotoxicity against human lung adenocarcinoma cells (A549) with significant selectivity and apoptosis induction compared to standard treatments like cisplatin (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019). Furthermore, novel 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings have shown considerable anticancer activity against various cancer cell lines, highlighting the potential of thiazole derivatives in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Applications
- Antimicrobial and Antifungal Properties : The exploration of thiazole derivatives for antimicrobial activities has yielded compounds with significant antibacterial and antifungal effects. For instance, a series of compounds synthesized by reacting 4-phenyl-2-mercaptothiazole with N-substituted 4-chloracetamides demonstrated promising antibacterial and antifungal activities, offering a pathway for the development of new antimicrobial agents (Mahajan, Pattan, Jadhav, Pimpodkar, & Manikrao, 2008).
Additional Applications
- Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety, derived from similar synthetic pathways as this compound, have been assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This indicates the potential for these compounds to be developed into effective insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
properties
IUPAC Name |
2-[1-(2-methylphenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4OS2/c1-15-8-6-7-11-18(15)26-19(17-9-4-3-5-10-17)12-23-22(26)29-14-20(27)25-21-24-16(2)13-28-21/h3-13H,14H2,1-2H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGVDHXIVMGDUOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=CN=C2SCC(=O)NC3=NC(=CS3)C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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